N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C20H20N2O3S2/c1-4-27(24,25)16-8-6-15(7-9-16)19(23)22-20-21-18(12-26-20)17-10-5-13(2)11-14(17)3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key: RVFXIOAZPBQZBC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)C)C
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide, commonly known as DMTB, is a synthetic compound with potential therapeutic applications. It belongs to the class of thiazole-based compounds and has been extensively studied for its various biological activities.

Scientific Research Applications

Antioxidant Capacity Assessment

A study elucidated the reaction pathways underlying the ABTS/potassium persulfate decolorization assay of antioxidant capacity. This assay, involving thiazole derivatives, is crucial for evaluating the antioxidant potential of compounds, including those with thiazole moieties similar to N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide. It highlights the specificity of certain antioxidants to form coupling adducts with ABTS•+, which could be relevant for assessing the antioxidant capacity of new thiazole-based compounds (Ilyasov et al., 2020).

Pharmacological Applications

Another area of research focused on the synthesis, structure, and application of N-alkylphenothiazines as ligands in metal complexes. These derivatives exhibit diverse biological activities, including antibacterial, antifungal, and anticancer effects. The study discusses the broad applications of N-alkylphenothiazines, which, like this compound, contain thiazole rings. These applications are significant in the synthesis of new derivatives and metal complexes with potential biological effects (Krstić et al., 2016).

Sulfonamides Review

A review on sulfonamides highlighted their presence in a range of clinically used drugs, showcasing the versatility of sulfonamide groups in pharmaceuticals. Given that this compound features a sulfonamide group, insights from this review can shed light on the compound’s potential pharmacological applications. The review covers various classes of sulfonamides, their patent literature, and their biological activities, indicating the ongoing need for novel compounds with this functional group for various therapeutic uses (Carta et al., 2012).

Antioxidant and Anti-inflammatory Agents

Research focused on benzofused thiazole derivatives for their potential as antioxidant and anti-inflammatory agents. Given the structural similarity, this research can provide a foundation for understanding how this compound might be explored for similar pharmacological applications. The study discusses the synthesis of these derivatives and their evaluated activities, highlighting the therapeutic potential of thiazole-containing compounds (Raut et al., 2020).